Cas no 1019153-09-3 (3-(3,5-dichlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile)

• Product Name: 3-(3,5-dichlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile
• CAS No: 1019153-09-3
• MF: C₁₆H₈Cl₂N₂O₃S
• MW: 379.22
• CID: 5069854
• Update Time: 2025-10-31

3-(3,5-dichlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile

• Inchi： 1S/C16H8Cl2N2O3S/c17-10-4-11(18)6-12(5-10)24(22,23)15-8-20-14-2-1-9(7-19)3-13(14)16(15)21/h1-6,8H,(H,20,21)
• InChI Key： IXEQXQYNYFKQFR-UHFFFAOYSA-N
• SMILES： C1C=C(C#N)C=C2C(=O)C(S(=O)(=O)C3=CC(Cl)=CC(Cl)=C3)=CNC=12

Additional information on 3-(3,5-dichlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile

3-(3,5-Dichlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile: A Comprehensive Overview

3-(3,5-Dichlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile is a highly specialized organic compound with the CAS registry number 1019153-09-3. This compound belongs to the class of quinoline derivatives, which are known for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a quinoline skeleton substituted with a sulfonyl group at the 3-position and a cyano group at the 6-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(3,5-dichlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile through multi-step processes involving Suzuki coupling reactions, HWE cyclization, and oxidative sulfonation. These methods have significantly improved the yield and purity of the compound, making it more accessible for research and industrial applications. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and X-ray crystallography, which have provided detailed insights into its molecular geometry and electronic properties.

The biological activity of 3-(3,5-dichlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile has been a focal point of recent research efforts. Studies have demonstrated its potential as a kinase inhibitor, particularly targeting enzymes involved in cellular signaling pathways. This property makes it a promising candidate for the development of novel anti-cancer therapies. Additionally, the compound has shown moderate activity against several bacterial strains, suggesting its potential application as an antimicrobial agent.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles in preclinical models, indicating its potential for oral administration. However, further studies are required to optimize its bioavailability and reduce potential toxicity. The integration of computational modeling techniques, such as QSAR analysis and molecular docking studies, has provided valuable insights into its interaction with target proteins at the molecular level.

From an environmental perspective, the degradation pathways of 3-(3,5-dichlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile have been investigated under various conditions. Results indicate that the compound undergoes rapid hydrolysis in aqueous environments, reducing its persistence in natural ecosystems. This finding is significant for assessing its environmental impact and ensuring sustainable practices during its production and use.

Looking ahead, the development of novel analogs based on this compound's structure holds great promise for expanding its applications in drug discovery and materials science. Researchers are actively exploring modifications to enhance its stability, solubility, and selectivity towards specific targets. Furthermore, the integration of green chemistry principles into its synthesis process is expected to minimize waste generation and improve overall sustainability.

In conclusion, 3-(3,5-dichlorobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structural features and promising biological activities make it a valuable asset for advancing research in pharmaceuticals and related fields. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in shaping future innovations in chemical science.